Cas no 1260-04-4 (polygalic acid)

• Product Name: polygalic acid
• CAS No: 1260-04-4
• MF: C₂₉H₄₄O₆
• MW: 488.661
• MDL: MFCD10566611
• CID: 94928
• PubChem ID: 12442765
• Update Time: 2024-11-02

polygalic acid Chemical and Physical Properties

Names and Identifiers

• polygalic acid
• 2β,3β-Dihydroxy-27-nor-5α-olean-13-ene-23,28-dioic acid
• 2β,3β-Dihydroxy-27-norolean-13-ene-23,28-dioic acid
• Senegenin
• (2beta,3beta,4alpha)-2,3-Dihydroxy-27-norolean-13-ene-23,28-dioic acid
• Polygalsaeure
• senegenic acid
• Senegensaeure
• 27-NOROLEAN-13-ENE-23,28-DIOIC ACID, 2,3-DIHYDROXY-, (2.BETA.,3.BETA.,4.ALPHA.)-
• XCC6WEA55L
• CHEBI:183950
• DTXSID701184426
• AC-34914
• s9238
• 27-Norolean-13-ene-23,28-dioic acid, 2beta,3beta-dihydroxy-
• CCG-269598
• 27-NOROLEAN-13-ENE-23,28-DIOIC ACID, 2.BETA.,3.BETA.-DIHYDROXY-
• 1260-04-4
• (2S,3R,4S,4AR,6AR,8AS,12AS,14AR,14BR)-2,3-DIHYDROXY-4,6A,11,11,14B-PENTAMETHYL-2,3,4A,5,6,7,8,9,10,12,12A,13,14,14A-TETRADECAHYDRO-1H-PICENE-4,8A-DICARBOXYLIC ACID
• 27-Norolean-13-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-
• Q27293775
• UNII-XCC6WEA55L
• AKOS037515172
• VZRKWGPIZJDNHC-LUNVCWBOSA-N
• (2I(2),3I(2),4I+/-)-2,3-Dihydroxy-27-norolean-13-ene-23,28-dioic acid

• MDL： MFCD10566611
• Inchi： InChI=1S/C29H44O6/c1-25(2)12-13-29(24(34)35)11-8-17-16(18(29)14-25)6-7-20-26(17,3)10-9-21-27(20,4)15-19(30)22(31)28(21,5)23(32)33/h18-22,30-31H,6-15H2,1-5H3,(H,32,33)(H,34,35)/t18-,19-,20-,21+,22-,26-,27+,28-,29+/m0/s1
• InChI Key： VZRKWGPIZJDNHC-LUNVCWBOSA-N
• SMILES： CC1(C)CC[C@@]2(CCC3=C(CC[C@H]4[C@@]3(C)CC[C@@H]5[C@]4(C)C[C@@H]([C@@H]([C@@]5(C)C(=O)O)O)O)[C@@H]2C1)C(=O)O

Computed Properties

• Exact Mass: 488.31400
• Monoisotopic Mass: 488.31378912 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 984
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 488.7
• XLogP3: 4.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.25
• Melting Point: 299-301 ºC
• PSA: 115.06000
• LogP: 5.02310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 12-alpha-hydroxysteroids
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances